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The nuclear shell model is a fundamental framework in nuclear physics that describes the
arrangement of protons and neutrons (nucleons) within an atomic nucleus in discrete energy
levels, or shells, analogous to the electron shells in atoms.[1][2] When shells are completely
filled with nucleons, the nucleus exhibits exceptional stability, leading to the concept of "magic
numbers."[1]

Carbon-15 is an unstable, neutron-rich radioisotope of carbon with 6 protons and 9 neutrons.
[3][4] Its half-life is approximately 2.449 seconds, undergoing beta-minus decay to the stable
Nitrogen-15.[3][5] The study of exotic nuclei like 1°C provides a stringent test for nuclear models
and enhances our understanding of nuclear forces, particularly in neutron-rich environments.[6]

Nucleonic Configuration of Carbon-15

According to the independent particle shell model, the 6 protons and 9 neutrons of 13C fill the
available energy shells as follows:

e Protons (Z=6): The six protons completely fill the lowest two proton shells:
o (1s1/2) shell: 2 protons
o (1ps/2) shell: 4 protons
e Neutrons (N=9): The first eight neutrons fill the shells up to the N=8 magic number:

o (1si1/2) shell: 2 neutrons
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o (1ps/2) shell: 4 neutrons
o (1pa/2) shell: 2 neutrons

The ninth, or valence, neutron occupies an orbital in the next available shell, the sd shell. The
specific orbital this neutron occupies determines the ground and low-lying excited states of the
nucleus.

e Ground State (1/2*): The ground state of >C has a spin-parity of 1/2*.[3] This is explained by
the valence neutron occupying the 1si1/2 orbital.[7] The positive parity is determined by the
orbital angular momentum of the neutron (I=0 for an s orbital, parity = (-1)").

» First Excited State (5/2*): There is a notable bound excited state at 0.740 MeV.[8] This
isomeric state is understood as the valence neutron occupying the 0ds/z orbital (I=2, resulting
in positive parity).

The structure of 1>C, particularly the configurations of its valence neutron, is a key area of study
for understanding p-sd shell interactions.[38][9]

Quantitative Data for Carbon-15 States

Experimental investigations have characterized several energy states of the >C nucleus. The
excitation energies, spin-parity assignments (J1), and spectroscopic factors provide critical
data for refining shell model calculations. Spectroscopic factors represent the probability that a
nuclear state can be described by a single-particle configuration.[10][11]

Excitation Spectroscopic  Experimental
State Jnt

Energy (MeV) Factor (S) Probe
Ground State 0.0 1/2+ ~0.76 - 1.03 14C(d,p), 6C(d,1)
1st Excited 0.740 5/2+ - 16C(d,t)
2nd Excited 2.76(31) (1/2-, 3/27) - 16C(d,t)
3rd Excited 5.41(32) (1/2-, 3/27) - 16C(d, t)
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Data sourced from studies of the 16C(d,t) and *C(d,p) reactions.[7][8] The unbound states at
2.76 and 5.41 MeV are interpreted as particle-hole excitations, providing insight into the N=8
shell gap.[8]

Experimental Protocols for Studying Carbon-15

The structure of exotic, short-lived nuclei like *>C is probed using a variety of experimental
techniques, often involving particle accelerators to produce radioactive ion beams.[12][13]

Production of Carbon-15 Beams

Carbon-15 is produced artificially through nuclear reactions. Common production methods
include:

» Deuteron stripping on a C target: 14C(d,p)*>C.[3]
 Triton-induced reaction on a 13C target: 13C(t,p)*>C.[14]
e Neutron-induced reaction on an 180 target: 180(n,a)*>C.[3]

Once produced, the >°C ions are separated and can be used as a beam for further study.

Key Experimental Methodologies

4.2.1 Transfer Reactions Transfer reactions involve the transfer of one or more nucleons
between a projectile and a target nucleus. They are a powerful tool for determining
spectroscopic factors.[10]

e One-Neutron Pickup Reaction (e.g., 1°C(d,t)*>C): In this reaction, a deuteron (d) interacts
with a 16C target. The deuteron picks up a neutron, becoming a triton (t), and leaving behind
a 1°C nucleus. By analyzing the energy and angle of the outgoing tritons, the energy levels of
the 1°C nucleus can be determined.[8] This method has been crucial for identifying both
bound and unbound states in 1>C.[6][8]

o One-Neutron Stripping Reaction (e.g., **C(d,p)*>C): Here, a deuteron beam impinges on a
14C target. The deuteron strips off a neutron, which is captured by the 14C to form 1°C, and a
proton (p) is emitted. The properties of the emitted proton reveal information about the final
state of the >C nucleus.[8]
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4.2.2 Nucleon Knockout Reactions In these reactions, a high-energy projectile (like *>C or 16C)
strikes a light target (e.g., beryllium or carbon), and one or more nucleons are knocked out of
the projectile.[15][16]

» Experimental Workflow: A beam of exotic nuclei (e.g., 1°C) is directed onto a reaction target.
The resulting fragments (e.g., 1°C) are identified and their momentum is measured using a
fragment separator and various detectors. Coincident gamma-rays or decay particles can
also be detected to identify the final state of the residual nucleus.[15][17]

e Application to 1°C: Single-neutron knockout from a 1*C beam has been used to study the
structure of 13C.[8] The momentum distribution of the resulting *4C fragment after neutron
knockout from 1°C has also been measured to investigate its potential halo structure.[7]

4.2.3 Beta-Decay Spectroscopy This method involves studying the gamma rays and delayed
particles emitted following the beta decay of a parent nucleus.

e 15C Beta Decay: The beta decay of 1°C to >N has been studied to measure its half-life and
the branching ratios to various excited states in °N.[14] This provides information that can
be compared with shell-model calculations of beta-decay transition rates.

Visualizations
Nuclear Shell Model Diagram for Carbon-15
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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